Cas no 111928-07-5 (Tetraethylphosphonium hexafluorophosphate)

• Product Name: Tetraethylphosphonium hexafluorophosphate
• CAS No: 111928-07-5
• MF: C₈H₂₀F₆P₂
• MW: 292.18234539032
• MDL: MFCD01631313
• CID: 129468
• PubChem ID: 87577482
• Update Time: 2025-05-23

Tetraethylphosphonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• TETRAETHYLPHOSPHONIUM HEXAFLUOROPHOSPHATE
• tetraethylphosphanium,hexafluorophosphate
• Tetraethylphosphonium hexafluorophosphate(V)
• TetraethylphosphoniumHexafluorophosphate
• tetraethylphosphanium hexafluorophosphate
• J-002660
• DTXSID60375226
• T71601
• 111928-07-5
• AKOS015833790
• tetraethylphosphanium;hexafluorophosphate
• T1746
• MFCD01631313
• CS-0441001
• SCHEMBL26617321
• DB-234025
• WJZBUQKNTCKXAE-UHFFFAOYSA-N
• 623-279-6
• DTXCID80326255
• Tetraethylphosphonium hexafluorophosphate

• MDL： MFCD01631313
• Inchi： 1S/C8H20P.F6P/c1-5-9(6-2,7-3)8-4;1-7(2,3,4,5)6/h5-8H2,1-4H3;/q+1;-1
• InChI Key： WJZBUQKNTCKXAE-UHFFFAOYSA-N
• SMILES： [P+](CC)(CC)(CC)CC.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 292.09400
• Monoisotopic Mass: 292.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 27.18000
• LogP: 6.46600

Tetraethylphosphonium hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Tetraethylphosphonium hexafluorophosphate

Tetraethylphosphonium Hexafluorophosphate: A Comprehensive Overview

Tetraethylphosphonium hexafluorophosphate, identified by the CAS number 111928-07-5, is a versatile compound with significant applications in various fields of chemistry. This compound, often abbreviated as TEPH, is a quaternary ammonium salt consisting of a tetraethylphosphonium cation and a hexafluorophosphate anion. Its unique chemical structure endows it with distinctive properties, making it valuable in both academic research and industrial applications.

The synthesis of Tetraethylphosphonium hexafluorophosphate typically involves the reaction of tetraethylphosphine with an appropriate source of hexafluorophosphate ions. This process is well-documented in chemical literature and has been optimized to ensure high purity and yield. The compound is stable under normal conditions, though it may decompose under extreme temperatures or in the presence of strong acids or bases.

Recent studies have highlighted the role of TEPH in electrochemical applications, particularly in the development of advanced battery systems. Researchers have explored its use as an additive in lithium-ion battery electrolytes, where it enhances ion conductivity and improves the overall performance of the battery. The hexafluorophosphate anion, known for its high stability and compatibility with lithium salts, plays a crucial role in these applications.

In addition to its electrochemical applications, Tetraethylphosphonium hexafluorophosphate has found utility in organic synthesis as a phase-transfer catalyst. Its ability to facilitate reactions between polar and non-polar substances makes it an invaluable tool in modern organic chemistry. Recent advancements have demonstrated its effectiveness in asymmetric synthesis, where it promotes the formation of chiral centers with high enantioselectivity.

The environmental impact of TEPH has also been a subject of recent research. Studies indicate that while the compound is not inherently hazardous, its disposal must be managed carefully to prevent contamination of water systems. Researchers are exploring methods to recycle or repurpose waste generated during its production, aligning with global efforts toward sustainable chemistry practices.

In conclusion, Tetraethylphosphonium hexafluorophosphate continues to be a focal point in chemical research due to its diverse applications and unique properties. As advancements in materials science and electrochemistry unfold, the potential for new uses of this compound is vast. Its role in enhancing energy storage technologies and facilitating complex organic reactions underscores its importance in contemporary scientific endeavors.